2-Chloro-3-(4-methyl-2-pyridyl)-1-propene
Overview
Description
2-Chloro-3-(4-methyl-2-pyridyl)-1-propene is a chemical compound that is commonly referred to as CMPP. It is a synthetic compound that has been used in various scientific research studies due to its unique properties. This compound has been synthesized using different methods, and it has been found to have potential applications in various fields of research.
Mechanism of Action
The mechanism of action of CMPP is not fully understood. However, it has been suggested that it may act by inhibiting the activity of enzymes that are involved in the growth and proliferation of cancer cells. It has also been suggested that CMPP may induce apoptosis, which is a process of programmed cell death in cancer cells.
Biochemical and Physiological Effects:
CMPP has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. It has also been shown to induce apoptosis in cancer cells. Additionally, CMPP has been found to have anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the advantages of using CMPP in lab experiments is its unique properties. It has been found to have antitumor activity, which makes it a potential candidate for the development of new anticancer drugs. Additionally, CMPP has been shown to have anti-inflammatory properties, which could be useful in the development of new anti-inflammatory drugs.
One of the limitations of using CMPP in lab experiments is its toxicity. CMPP has been found to be toxic to normal cells, which could limit its potential applications in the development of new drugs.
Future Directions
There are several future directions for the use of CMPP in scientific research. One of the future directions is the development of new anticancer drugs based on the unique properties of CMPP. Additionally, further research is needed to fully understand the mechanism of action of CMPP and its potential applications in the field of medicinal chemistry. Furthermore, future studies could investigate the potential use of CMPP in the treatment of other diseases such as inflammatory bowel disease and rheumatoid arthritis.
In conclusion, CMPP is a synthetic compound that has been used in various scientific research studies due to its unique properties. It has been synthesized using different methods and has potential applications in various fields of research. CMPP has been found to have antitumor activity, anti-inflammatory properties, and has been used in the development of new drugs. However, its toxicity to normal cells could limit its potential applications in the development of new drugs. There are several future directions for the use of CMPP in scientific research, including the development of new anticancer drugs and investigating its potential use in the treatment of other diseases.
Scientific Research Applications
CMPP has been used in various scientific research studies due to its unique properties. It has been found to have potential applications in the field of medicinal chemistry, particularly in the development of new drugs. CMPP has been shown to have antitumor activity, and it has been used in the development of new anticancer drugs.
properties
IUPAC Name |
2-(2-chloroprop-2-enyl)-4-methylpyridine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClN/c1-7-3-4-11-9(5-7)6-8(2)10/h3-5H,2,6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKIPCCIXUIQVOL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)CC(=C)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
